Cas no 58686-72-9 ((3-methoxy-phenyl)-propynoic acid ethyl ester)

(3-methoxy-phenyl)-propynoic acid ethyl ester structure
58686-72-9 structure
Product Name:(3-methoxy-phenyl)-propynoic acid ethyl ester
CAS No:58686-72-9
MF:C12H12O3
MW:204.221883773804
CID:948871
PubChem ID:13281362
Update Time:2025-04-19

(3-methoxy-phenyl)-propynoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • (3-methoxy-phenyl)-propynoic acid ethyl ester
    • (3-methoxy-phenyl)-propiolic acid ethyl ester
    • (3-Methoxy-phenyl)-propiolsaeure-aethylester
    • (3-methoxyphenyl)propynoic acid ethyl ester
    • 2-Propynoic acid, 3-(3-methoxyphenyl)-, ethyl ester
    • AG-G-07822
    • AGN-PC-00LUB2
    • CTK5A8699
    • ethyl 3-(3-methoxyphenyl)propiolate
    • ethyl 3-methoxyphenylpropiolate
    • KB-207406
    • SureCN853918
    • EN300-743608
    • 58686-72-9
    • DB-257672
    • SCHEMBL853918
    • (3-METHOXY-PHENYL)-PROPYNOICACIDETHYLESTER
    • DTXSID10534447
    • JIZYMAWJGKYVBG-UHFFFAOYSA-N
    • MFCD07772993
    • CS-0347738
    • Ethyl 3-(3-methoxyphenyl)prop-2-ynoate
    • Inchi: 1S/C12H12O3/c1-3-15-12(13)8-7-10-5-4-6-11(9-10)14-2/h4-6,9H,3H2,1-2H3
    • InChI Key: JIZYMAWJGKYVBG-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=C(C#CC(=O)OCC)C=1

Computed Properties

  • Exact Mass: 204.07866
  • Monoisotopic Mass: 204.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

(3-methoxy-phenyl)-propynoic acid ethyl ester Pricemore >>

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